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Vazo Initiator Portfolio and Temperature Guide

The table below summarizes the key Vazo grades, their chemical names, and most importantly, their 10-hour

half-life temperature, which is the primary criterion for selection based on your desired reaction

temperature [1] [2].

Grade
Name

Chemical Name
Common
Abbreviation

10-hr
Half-Life
Temp.
(°C)

Key Benefit/Use
Case

Vazo
52

2,2'-azobis(2,4-
dimethylpentanenitrile)

AMVN, ADVN 52°C Great for low-
temperature

polymerizations [1].

Vazo
56
WSP

2,2'-azobis(2-

methylpropionamidine)
dihydrochloride

AAPH 56°C Water-soluble grade

[1].

Vazo
64

2,2'-azobis(2-methylpropanenitrile) AIBN 64°C Cost-effective [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s590686?utm_src=pdf-body
https://www.smolecule.com/products/s590686?utm_src=pdf-interest
https://www.chempoint.com/insights/vazo-free-radical-initiators-safe-efficient-reacti
https://www.chemours.com/en/brands-and-products/vazo/products
https://www.chempoint.com/insights/vazo-free-radical-initiators-safe-efficient-reacti
https://www.chempoint.com/insights/vazo-free-radical-initiators-safe-efficient-reacti
https://www.chempoint.com/insights/vazo-free-radical-initiators-safe-efficient-reacti
https://www.smolecule.com/products/s590686?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Grade
Name

Chemical Name
Common
Abbreviation

10-hr
Half-Life
Temp.
(°C)

Key Benefit/Use
Case

Vazo
67

2,2'-azobis(2-methylbutanenitrile) AMBN 67°C Best solubility in

organic solvents [1]
[2].

Vazo
68
WSP

4,4'-azobis(4-cyanovaleric acid) ACVA 68°C Soluble in water and
organic solvents [1].

Vazo
88

1,1'-

azobis(cyclohexanecarbonitrile)

ACHN 88°C Ideal for high-

temperature
polymerizations [1].

As a general guideline, a specific Vazo grade is intended to be used within a reaction temperature range of 10

to 30 °C above or below its grade number (which corresponds to its 10-hour half-life temperature) [1] [2].

For example, Vazo 64 is typically used between 45°C and 90°C [2].

This selection logic can be visualized in the following workflow:
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Define Polymerization Requirements

Determine Reaction Temperature

Identify Reaction Medium

Select based on Temperature

Is water the primary solvent?

Select Water-Soluble Grade

 Yes No

Vazo 56 WSP
(10-hr t½ = 56°C)

Vazo 68 WSP
(10-hr t½ = 68°C)

Use 10-30°C range around
grade number as guide

Vazo 52
(10-hr t½ = 52°C)

Vazo 64
(10-hr t½ = 64°C)

Vazo 67
(10-hr t½ = 67°C)

Vazo 88
(10-hr t½ = 88°C)

Click to download full resolution via product page

Vazo vs. Organic Peroxides: A Performance
Comparison

For researchers selecting initiators, understanding the advantages of Vazo azonitrile initiators over commonly

used organic peroxides is crucial. The table below compares them across key performance and safety metrics

[1].
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Aspect Vazo Azo Initiators Organic Peroxides

Polymer
Quality

Fewer chain defects; minimal unwanted
branching/cross-linking; better control over

molecular weight and morphology [1].

Can abstract hydrogen, leading to
branching/cross-linking and broader

molecular weight distribution [1].

Reaction
Specificity

Decomposes only by heat/light; not affected

by redox agents, metals, solvents, or dyes
[1].

Susceptible to radical-induced

decomposition; can react with metals,
solvents, and other agents [1] [3].

Safety
Profile

Higher decomposition temperatures; not
shock-sensitive; lower toxicity; reduced

explosion risk [1] [3].

Volatile and shock-sensitive; require
strict temperature control to prevent

rapid exothermic decomposition [1].

Experimental Considerations and Protocols

When integrating a Vazo initiator into your polymerization process, consider the following practical aspects:

Solubility is Key: For organic reaction mediums, all water-insoluble Vazo grades are soluble in

common solvents like toluene and acetone. Vazo 67 offers the best solubility in a broader range of
organic solvents and monomers [1] [2]. For aqueous systems, Vazo 56 WSP and Vazo 68 WSP are

specifically designed to be water-soluble [1].
Handling and Safety: While Vazo initiators are generally safer than peroxides, always handle them

with care. Avoid creating highly concentrated solutions, as these can undergo self-accelerating
decomposition [2].

General Workflow: A typical experimental protocol involves [1]:
Selection: Choose the appropriate Vazo grade based on your reaction temperature and solvent

using the guide above.
Preparation: Dissolve the calculated amount of initiator in the monomer or solvent. For Vazo

noodles, note that they are low-dust forms designed for easier and safer handling [3].
Reaction: De-gas the solution to remove oxygen (which can inhibit free radical polymerization).

Initiation & Polymerization: Heat the reaction mixture to the target temperature to decompose
the initiator and start the chain reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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